Cas no 2096339-71-6 (3-(1-Cyanocyclopentyl)-2-fluorophenylboronic acid)

3-(1-Cyanocyclopentyl)-2-fluorophenylboronic acid is a boronic acid derivative featuring a cyano-substituted cyclopentyl group and a fluorine atom on the phenyl ring. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its boronic acid moiety enables efficient formation of carbon-carbon bonds with aryl or vinyl halides. The electron-withdrawing cyano and fluorine groups enhance reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural specificity allows for precise functionalization in complex molecular frameworks. The compound is typically handled under inert conditions due to the sensitivity of the boronic acid group to moisture and oxygen. Suitable for research and industrial applications requiring controlled coupling reactions.

3-(1-Cyanocyclopentyl)-2-fluorophenylboronic acid structure

2096339-71-6 structure

Product Name:3-(1-Cyanocyclopentyl)-2-fluorophenylboronic acid

CAS No:2096339-71-6

MF:C₁₂H₁₃BFNO₂

MW:233.046526670456

MDL:MFCD21609519

CID:4638186

Update Time:2025-05-27

3-(1-Cyanocyclopentyl)-2-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 3-(1-Cyanocyclopentyl)-2-fluorophenylboronic acid
- (3-(1-Cyanocyclopentyl)-2-fluorophenyl)boronic acid
- [3-(1-cyanocyclopentyl)-2-fluorophenyl]boronic acid
- C12H13BFNO2
- WID33971
- AT16685
- Y2381
- MDL： MFCD21609519
- Inchi： 1S/C12H13BFNO2/c14-11-9(4-3-5-10(11)13(16)17)12(8-15)6-1-2-7-12/h3-5,16-17H,1-2,6-7H2
- InChI Key： GWVDFQFORBSFKG-UHFFFAOYSA-N
- SMILES： FC1C(B(O)O)=CC=CC=1C1(C#N)CCCC1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 322
Topological Polar Surface Area: 64.2

3-(1-Cyanocyclopentyl)-2-fluorophenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB309317-1 g	3-(1-Cyanocyclopentyl)-2-fluorophenylboronic acid; 98%	2096339-71-6		1g	€450.00	2023-04-26
abcr	AB309317-1g	3-(1-Cyanocyclopentyl)-2-fluorophenylboronic acid, 98%; .	2096339-71-6	98%	1g	€450.00	2025-04-20
A2B Chem LLC	AX55317-1g	3-(1-Cyanocyclopentyl)-2-fluorophenylboronic acid	2096339-71-6	98%	1g	$271.00	2024-04-20
A2B Chem LLC	AX55317-5g	3-(1-Cyanocyclopentyl)-2-fluorophenylboronic acid	2096339-71-6	98%	5g	$923.00	2024-04-20
Ambeed	A501245-5g	(3-(1-Cyanocyclopentyl)-2-fluorophenyl)boronic acid	2096339-71-6	97%	5g	$475.0	2024-04-21